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Compound of Interest

Compound Name: Sativene

Cat. No.: B1246779 Get Quote

Essential Safety and Handling Guide for
Sativene
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Sativene, a sesquiterpene hydrocarbon. The following procedural guidance outlines

the necessary personal protective equipment (PPE), operational plans for handling, and proper

disposal methods.

Hazard Identification and Risk Assessment
While specific toxicity data for Sativene is limited, as a member of the sesquiterpene class of

volatile organic compounds (VOCs), it should be handled with care.[1] Potential hazards are

based on the general properties of this chemical class.

Physical and Chemical Properties of Sativene
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Property Value Source

Molecular Formula C₁₅H₂₄ [2]

Molecular Weight 204.35 g/mol [2]

Appearance Liquid (presumed)

Flammability Flammable liquid and vapor.[3]

Boiling Point Data not available

Solubility Insoluble in water (presumed)

Potential Health Hazards

Based on similar sesquiterpenes, potential health effects may include:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[3]

Eye Irritation: May cause serious eye irritation.[3]

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.[3]

Aspiration Hazard: May be harmful if swallowed and enters airways.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is required for all personnel handling Sativene. The following table

summarizes the recommended PPE.
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Protection Type Requirement Rationale & Specifications

Engineering Controls Certified Chemical Fume Hood

All work, including weighing

and preparing solutions,

should be conducted in a

certified chemical fume hood to

control vapors.[1]

Eyewash Station and Safety

Shower

A readily accessible eyewash

station and safety shower are

mandatory.

Respiratory
NIOSH/MSHA approved

respirator (if necessary)

Required if exposure limits are

exceeded or if irritation is

experienced. Use in a fume

hood is the primary control.[1]

Hand
Chemical-resistant gloves

(e.g., nitrile)

Double gloving is

recommended. Change gloves

immediately if contaminated.

Eye/Face
Safety goggles and/or face

shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A faceshield

is recommended if there is a

potential for direct contact with

splashes.

Body
Laboratory coat or work

uniform

Additional garments like

sleevelets, aprons, or

disposable suits should be

used to avoid any exposed

skin.

Operational Plan: Handling Sativene
Adherence to the following procedural steps is critical for the safe handling of Sativene in a

laboratory setting.

1. Preparation and Precautionary Measures:
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Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Remove all potential ignition sources from the work area, as Sativene is a flammable liquid.

[3]

Have spill cleanup materials readily available.

2. Handling the Compound:

Conduct all manipulations of Sativene within a certified chemical fume hood to minimize

inhalation exposure.[1][4]

Avoid direct contact with skin, eyes, and clothing.

Use only non-sparking tools.[3]

Keep the container tightly closed when not in use to prevent evaporation and vapor

accumulation.[3]

3. Storage:

Store Sativene in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Managing Sativene Waste
Proper disposal of Sativene and contaminated materials is crucial to protect personnel and the

environment. All waste must be treated as hazardous chemical waste.

1. Waste Segregation and Collection:

Liquid Waste: Collect all solutions containing Sativene in a dedicated, leak-proof hazardous

waste container. The container must be compatible with organic solvents.[5]
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Solid Waste: Dispose of contaminated solid materials such as gloves, absorbent paper, and

empty vials in a designated hazardous waste container.[5]

Sharps: Any sharps contaminated with Sativene must be disposed of in a designated sharps

container for hazardous chemical waste.

2. Waste Container Labeling and Storage:

Immediately label the hazardous waste container with a "Hazardous Waste" tag.

The label should clearly identify the contents as "Sativene Waste" and list all components of

the waste stream.

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.[6]

The storage area should be well-ventilated and away from sources of ignition.[5]

3. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EH&S) department.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[7]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of

Sativene.
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Safe handling workflow for Sativene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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